Cas no 1558276-32-6 (3-(aminomethyl)-N,N-dimethyloxetan-3-amine)

• Product Name: 3-(aminomethyl)-N,N-dimethyloxetan-3-amine
• CAS No: 1558276-32-6
• MF: C₆H₁₄N₂O
• MW: 130.19
• MDL: MFCD28639502
• CID: 5096500
• PubChem ID: 84038336
• Update Time: 2026-03-02

3-(aminomethyl)-N,N-dimethyloxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N,N-dimethyloxetan-3-amine
• PS-20289
• DB-424137
• SY324041
• E73663
• MFCD28639502
• 3-(Dimethylamino)-3-oxetanemethanamine
• 1558276-32-6
• SCHEMBL26173946

• MDL： MFCD28639502
• Inchi： 1S/C6H14N2O/c1-8(2)6(3-7)4-9-5-6/h3-5,7H2,1-2H3
• InChI Key： BZUCPWWAYDCSKA-UHFFFAOYSA-N
• SMILES： C(C1(COC1)N(C)C)N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-(aminomethyl)-N,N-dimethyloxetan-3-amine

Exploring the Versatile Applications of 3-(aminomethyl)-N,N-dimethyloxetan-3-amine (CAS No. 1558276-32-6) in Modern Chemistry

The compound 3-(aminomethyl)-N,N-dimethyloxetan-3-amine (CAS No. 1558276-32-6) is a unique and highly functionalized oxetane derivative that has garnered significant attention in the field of medicinal chemistry and material science. Its distinctive structural features, including the oxetane ring and tertiary amine functionality, make it a valuable building block for the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials. The growing interest in oxetane-containing compounds stems from their ability to modulate physicochemical properties, such as solubility and metabolic stability, which are critical for drug development.

One of the key reasons why researchers are increasingly focusing on 3-(aminomethyl)-N,N-dimethyloxetan-3-amine is its potential to serve as a bioisostere for traditional functional groups. In drug design, the incorporation of oxetane rings has been shown to improve the pharmacokinetic profiles of small molecules, addressing common challenges like poor bioavailability and rapid clearance. This compound, with its aminomethyl and dimethylamine substituents, offers additional opportunities for further derivatization, making it a versatile intermediate in synthetic chemistry.

The synthesis of 3-(aminomethyl)-N,N-dimethyloxetan-3-amine typically involves multi-step organic transformations, starting from readily available precursors. Recent advancements in catalytic methods have enabled more efficient routes to such oxetane derivatives, reducing the cost and environmental impact of production. Researchers are particularly interested in exploring greener synthetic pathways, aligning with the global push toward sustainable chemistry. The compound's stability under various conditions also makes it suitable for large-scale manufacturing, a factor that is increasingly important in the pharmaceutical industry.

In the realm of medicinal chemistry, 3-(aminomethyl)-N,N-dimethyloxetan-3-amine has shown promise as a key intermediate in the development of kinase inhibitors and GPCR modulators. Its structural motif is frequently found in molecules targeting central nervous system (CNS) disorders, inflammation, and oncology. The oxetane ring is known to enhance blood-brain barrier penetration, a property that is highly sought after in CNS drug discovery. Additionally, the compound's ability to form hydrogen bonds and its moderate lipophilicity contribute to its favorable interactions with biological targets.

Beyond pharmaceuticals, 3-(aminomethyl)-N,N-dimethyloxetan-3-amine is also being investigated for its potential in material science. Its rigid oxetane core and functional groups make it a candidate for designing high-performance polymers and coatings. For instance, polymers incorporating this moiety exhibit improved thermal stability and mechanical properties, which are essential for applications in aerospace and electronics. The compound's versatility underscores its value across multiple industries, driving ongoing research and development efforts.

The market demand for 3-(aminomethyl)-N,N-dimethyloxetan-3-amine is expected to grow steadily, fueled by its expanding applications and the increasing adoption of oxetane-based compounds in drug discovery. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and material science sectors. Furthermore, the compound's compatibility with modern synthetic techniques, such as flow chemistry and photoredox catalysis, positions it as a forward-looking choice for innovative research.

In summary, 3-(aminomethyl)-N,N-dimethyloxetan-3-amine (CAS No. 1558276-32-6) represents a compelling example of how specialized chemical building blocks can drive advancements in multiple scientific disciplines. Its unique structural attributes, combined with its broad utility, make it a focal point for researchers aiming to develop next-generation therapeutics and materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of chemistry and beyond.